Ethyl 1-(ethoxycarbonyl)-4-piperidineacetate

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: ethyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H21NO4/c1-3-16-11(14)9-10-5-7-13(8-6-10)12(15)17-4-2/h10H,3-9H2,1-2H3
• InChI Key: LRAFNEHRUDXWMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCN(CC1)C(=O)OCC

Description

Ethyl 1-(ethoxycarbonyl)-4-piperidineacetate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred mixture of 175.4 parts of ethyl 4-piperidineacetate, 116.6 parts of sodium carbonate and 2250 parts of trichloromethane were added dropwise 119.4 parts of ethyl chloroformate. After stirring for 4 hours at temperature, the reaction mixture was diluted with 400 parts of water. The organic layer was separated, dried, filtered and evaporated, yielding 277 parts (100%) of ethyl 1-(ethoxycarbonyl)-4-piperidineacetate (interm. 16).